N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-oxoethyl]-4-fluorobenzamide

• IUPAC Name: N-[2-(3,5-dimethylpyrazol-1-yl)-2-oxoethyl]-4-fluorobenzamide
• InChI: InChI=1S/C14H14FN3O2/c1-9-7-10(2)18(17-9)13(19)8-16-14(20)11-3-5-12(15)6-4-11/h3-7H,8H2,1-2H3,(H,16,20)
• InChI Key: HAEYDTWWBLQVOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C(=O)CNC(=O)C2=CC=C(C=C2)F)C
• Molecular Formula: C14H14FN3O2
• Molecular Weight: 275.28 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-oxoethyl]-4-fluorobenzamide involves multiple steps, including the reaction of pyrazole derivatives with various substituted acetamides or chlorides. For example, Sunder and Maleraju (2013) describe the synthesis of derivatives by reacting pyrazole with substitutions at positions 1 and 3 with substituted acetamides, highlighting the complex nature of synthesizing such compounds (Sunder & Maleraju, 2013).

Molecular Structure Analysis

The molecular structure of pyrazole derivatives is elucidated using techniques like NMR spectroscopy and mass spectrometry. Girreser et al. (2016) detail the structure elucidation of a designer drug with a highly substituted pyrazole skeleton, emphasizing the importance of NMR and MS in determining the structure of such complex molecules (Girreser, Rösner, & Vasilev, 2016).

Chemical Reactions and Properties

Compounds with the pyrazole ring are involved in various chemical reactions, leading to a wide range of derivatives with different properties. Kariuki, Abdel-Wahab, and El‐Hiti (2021) synthesized compounds with the pyrazole ring and analyzed their crystal structures, showing how modifications in the molecular structure affect chemical properties and reactivity (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Scientific Research Applications

Potential Antipsychotic Applications

A study on related compounds, specifically 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, shows potential antipsychotic applications. These compounds, including analogs with a 2-fluorobenzoyl group, demonstrated antipsychotic-like profiles in behavioral animal tests. Interestingly, they did not interact with dopamine receptors, a common target for antipsychotics, suggesting a novel mechanism of action (Wise et al., 1987).

Antimicrobial Properties

Pyrazole hydrazides, closely related to the specified compound, have been synthesized and evaluated for their antimicrobial activities. A study found that these compounds exhibit significant in vitro antimicrobial activities against Staphylococcus aureus and Escherichia coli (Gunasekar et al., 2021).

Anti-Inflammatory Activity

Research on N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides, which share a similar structure, indicates significant anti-inflammatory activity. Among the synthesized compounds, several showed remarkable anti-inflammatory properties, suggesting potential therapeutic applications (Sunder et al., 2013).

Applications in Supramolecular Liquid Crystals

A study exploring supramolecular liquid crystals containing 4-aryl-1H-pyrazole units, similar in structure to the specified compound, revealed their ability to form columnar mesophases with luminescent properties. This discovery suggests potential applications in materials science, particularly in the development of new types of liquid crystals (Moyano et al., 2013).

Corrosion Inhibition

Bipyrazole derivatives have been studied for their potential as corrosion inhibitors. One study utilized density functional theory (DFT) to analyze the inhibition efficiencies of these compounds, including those with dimethyl-1H-pyrazole units, suggesting their usefulness in protecting materials from corrosion (Wang et al., 2006).

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system it interacts with. For instance, some pyrazole derivatives have shown promising anti-inflammatory and antimicrobial activities.

Future Directions

Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. Their popularity has skyrocketed since the early 1990s. Therefore, the study and development of new pyrazole compounds, including “N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-oxoethyl]-4-fluorobenzamide”, could be a promising direction for future research.